![molecular formula C17H14N2O5 B2904666 2-[[4-[(Z)-2-cyano-3-(methylamino)-3-oxoprop-1-enyl]phenoxy]methyl]furan-3-carboxylic acid CAS No. 1356782-33-6](/img/structure/B2904666.png)
2-[[4-[(Z)-2-cyano-3-(methylamino)-3-oxoprop-1-enyl]phenoxy]methyl]furan-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[[4-[(Z)-2-cyano-3-(methylamino)-3-oxoprop-1-enyl]phenoxy]methyl]furan-3-carboxylic acid is a useful research compound. Its molecular formula is C17H14N2O5 and its molecular weight is 326.308. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Effects of Phenolic Compounds
Phenolic acids, including derivatives similar in structure or functionality to the compound , have been extensively studied for their diverse pharmacological effects. Chlorogenic Acid (CGA), a phenolic compound, has shown various therapeutic roles such as antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities, among others. Its ability to modulate lipid metabolism and glucose regulation underscores the potential pharmacological applications of phenolic compounds in treating metabolic-related disorders (Naveed et al., 2018).
Biocatalyst Inhibition by Carboxylic Acids
The impact of carboxylic acids on microbial biocatalysts, including their inhibitory effects on engineered microbes such as Escherichia coli and Saccharomyces cerevisiae, is significant for biotechnological applications. Understanding these effects is crucial for developing robust strains for industrial performance, highlighting the importance of carboxylic acids in bioprocess optimization (Jarboe et al., 2013).
Environmental and Agricultural Applications
The sorption of phenoxy herbicides to soil, organic matter, and minerals indicates the environmental relevance of chemical compounds with phenolic and carboxylic functionalities. Understanding these interactions is vital for assessing the environmental fate and mobility of such herbicides, with implications for agricultural practices and pollution management (Werner et al., 2012).
Chemical Synthesis and Material Science
Chemical sensors based on derivatives of phenolic compounds demonstrate the versatility of these molecules in developing selective and sensitive detection systems for various analytes. This research area is burgeoning, with potential applications in environmental monitoring, healthcare, and industrial processes (Roy, 2021).
Health Benefits and Nutritional Science
Furan fatty acids, as a group of naturally occurring compounds, have been investigated for their health benefits and potential risks. These studies contribute to understanding the nutritional value and safety of foods containing furan derivatives, impacting dietary recommendations and food processing techniques (Xu et al., 2017).
Properties
IUPAC Name |
2-[[4-[(Z)-2-cyano-3-(methylamino)-3-oxoprop-1-enyl]phenoxy]methyl]furan-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5/c1-19-16(20)12(9-18)8-11-2-4-13(5-3-11)24-10-15-14(17(21)22)6-7-23-15/h2-8H,10H2,1H3,(H,19,20)(H,21,22)/b12-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROOGOUYORLEZRJ-WQLSENKSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C(=CC1=CC=C(C=C1)OCC2=C(C=CO2)C(=O)O)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=O)/C(=C\C1=CC=C(C=C1)OCC2=C(C=CO2)C(=O)O)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.